Cas no 922927-27-3 (2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetonitrile)

• Product Name: 2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetonitrile
• CAS No: 922927-27-3
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 5497258
• Update Time: 2025-05-20

2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]acetonitrile
• 2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetonitrile

• Inchi： 1S/C13H11N3O2/c1-18-11-4-2-10(3-5-11)12-6-7-13(17)16(15-12)9-8-14/h2-7H,9H2,1H3
• InChI Key： FIEFTACWUVAGFM-UHFFFAOYSA-N
• SMILES： C(#N)CN1N=C(C2=CC=C(OC)C=C2)C=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetonitrile

Professional Introduction to 2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetonitrile (CAS No. 922927-27-3)

2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 922927-27-3, represents a unique structural motif that has been explored for its potential biological activities. The presence of a pyridazine core appended with an acetonitrile group and a methoxy-substituted phenyl ring suggests a multifaceted chemical profile that could be leveraged in the development of novel therapeutic agents.

The structural features of 2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetonitrile make it an intriguing candidate for further investigation. The pyridazine ring is a well-known scaffold in medicinal chemistry, often employed in the design of bioactive molecules due to its ability to engage with various biological targets. Specifically, the 6-oxo group introduces electrophilic character, which can facilitate interactions with nucleophilic residues in biological systems. Meanwhile, the acetonitrile moiety can serve as a hydrogen bond acceptor, enhancing the compound's binding affinity to specific protein targets.

In recent years, there has been growing interest in exploring heterocyclic compounds for their pharmacological properties. Pyridazine derivatives have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The methoxy-substituted phenyl ring in 2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetonitrile further contributes to its potential bioactivity by influencing electronic distribution and steric interactions. This combination of structural elements positions the compound as a promising lead for drug discovery efforts.

One of the most compelling aspects of 2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetonitrile is its versatility in synthetic chemistry. The pyridazine core can be modified in numerous ways to tailor its biological properties, while the acetonitrile group provides a handle for further functionalization. These features make it an attractive building block for medicinal chemists seeking to develop novel molecules with improved pharmacokinetic profiles and target specificity.

The pharmacological evaluation of 2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetonitrile has been the focus of several recent studies. Researchers have investigated its interactions with various enzymes and receptors, uncovering potential mechanisms of action that could underpin therapeutic efficacy. For instance, preliminary studies suggest that this compound may modulate the activity of enzymes involved in signal transduction pathways relevant to inflammation and cancer progression. These findings highlight the compound's potential as a tool for elucidating novel therapeutic strategies.

The synthesis of 2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetonitrile presents an interesting challenge due to its complex structural framework. However, advances in synthetic methodology have made it increasingly feasible to access such molecules with high purity and yield. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the desired pyridazine core and appending functional groups with precision. These developments have opened up new avenues for exploring the chemical space encompassed by this scaffold.

The computational modeling of 2-3-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetonitrile has also played a crucial role in understanding its potential biological interactions. Molecular docking studies have been used to predict how this compound might bind to target proteins, providing insights into its mechanism of action and potential side effects. These computational approaches complement experimental investigations by offering rapid screening of virtual libraries and identification of key interaction residues.

In conclusion, 2-3-(4-methoxyphenyl)-6-oxxo-l , 6 -dihydro p y rid azin - l - y lac et on i tr ile (CAS No. 922927 - 27 - 3) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable candidate for further exploration in drug discovery programs. As synthetic methodologies continue to evolve and computational tools become more sophisticated , the future looks promising for harnessing this compound's therapeutic potential.